molecular formula C14H14N4O5S B4129577 N-(2-methoxy-4-nitrophenyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide

N-(2-methoxy-4-nitrophenyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide

Cat. No. B4129577
M. Wt: 350.35 g/mol
InChI Key: CNNIUURWMUXQLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-methoxy-4-nitrophenyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide, commonly known as MNFH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNFH is a hydrazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of MNFH is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins, leading to its anti-inflammatory, anticancer, and antifungal effects.
Biochemical and Physiological Effects:
MNFH has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been found to have antifungal properties and to inhibit the growth of certain fungi.

Advantages and Limitations for Lab Experiments

MNFH has several advantages for lab experiments, including its low toxicity and ease of synthesis. However, its solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of MNFH. Further research is needed to fully understand its mechanism of action and to identify its potential applications in medicine, agriculture, and material science. Additionally, studies are needed to determine its toxicity and safety for use in humans and the environment.

Scientific Research Applications

MNFH has been studied for its potential applications in various fields, including medicine, agriculture, and material science. MNFH has been found to have anti-inflammatory, anticancer, and antifungal properties. It has also been studied for its potential use as a corrosion inhibitor and as a dye for textiles.

properties

IUPAC Name

1-(2-methoxy-4-nitrophenyl)-3-[(2-methylfuran-3-carbonyl)amino]thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O5S/c1-8-10(5-6-23-8)13(19)16-17-14(24)15-11-4-3-9(18(20)21)7-12(11)22-2/h3-7H,1-2H3,(H,16,19)(H2,15,17,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CNNIUURWMUXQLY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CO1)C(=O)NNC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(2-methoxy-4-nitrophenyl)-2-(2-methyl-3-furoyl)hydrazinecarbothioamide

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